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Compound of Interest

Compound Name: Ethylenediamine dinitrate

Cat. No.: B1253146 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the brisance of ethylenediamine dinitrate (EDDN) with other

prominent nitramine explosives, namely RDX, HMX, and CL-20. This analysis is supported by

experimental data and detailed methodologies to offer a comprehensive understanding of their

relative shattering effects.

Ethylenediamine dinitrate (EDDN), a powerful explosive compound, demonstrates significant

brisance, a critical measure of its shattering capability upon detonation.[1] When compared to

other nitramine explosives, EDDN exhibits a performance profile that positions it as a potent

but less extreme alternative to compounds like RDX and HMX.

Quantitative Performance Comparison
The brisance of an explosive is primarily determined by its detonation velocity and detonation

pressure. The following table summarizes the key performance characteristics of EDDN in

comparison to RDX, HMX, and CL-20.
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Explosive
Compound

Abbreviation
Detonation
Velocity (m/s)

Detonation
Pressure
(kbar)

Trauzl Lead
Block Test
(cm³)

Ethylenediamine

Dinitrate
EDDN 7,570[1] ~213 345[2]

Cyclotrimethylen

e Trinitramine
RDX 8,750 ~349 480

Cyclotetramethyl

ene

Tetranitramine

HMX 9,100 ~395 480

Hexanitrohexaaz

aisowurtzitane
CL-20 ~9,500 >400

Not readily

available

Note: The detonation pressure for EDDN is an estimation based on available data. The Trauzl

lead block test values for RDX and HMX are calculated from a rating of 48 cm³/g for a 10g

sample.[3]

As the data indicates, EDDN possesses a high detonation velocity, exceeding that of traditional

explosives like TNT (6,900 m/s).[1] However, its velocity and estimated detonation pressure are

lower than those of RDX, HMX, and the highly powerful CL-20. The Trauzl lead block test, a

measure of an explosive's power to do work, shows a significant expansion for EDDN, though

direct comparative values for a 10g sample of the other nitramines were not available in the

immediate search results.

Experimental Protocols for Brisance Determination
The quantitative data presented in this guide are derived from standardized experimental tests

designed to measure the brisance and performance of explosive materials. The primary

methods are:

Trauzl Lead Block Test
This test quantifies the explosive power by measuring the expansion of a cavity in a

standardized lead block.
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Apparatus:

A cylindrical lead block (200 mm in height and diameter) with a central borehole (25 mm

diameter, 125 mm deep).

10-gram sample of the explosive, typically wrapped in foil.

Standard detonator.

Sand for stemming.

Water and a graduated cylinder for measuring the cavity volume.

Procedure:

The 10-gram explosive sample is placed in the borehole of the lead block.

A detonator is inserted into the sample.

The remainder of the borehole is filled with sand.

The explosive is detonated.

The resulting increase in the volume of the cavity is measured by filling it with water and

measuring the water's volume.[3]

Kast Brisance Test
The Kast method evaluates brisance by measuring the compression of a copper cylinder.

Apparatus:

A massive steel base.

A standardized copper crusher cylinder.

A steel pestle.

A thick steel disc.
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Procedure:

The copper cylinder is placed on the steel base.

The steel pestle is positioned on top of the cylinder, followed by the steel disc.

A sample of the explosive, housed in a thin-walled tube, is placed on the steel disc.

The explosive is detonated.

The degree of compression of the copper cylinder is measured to determine the brisance.

Plate Dent Test
This test assesses the shattering ability of an explosive by measuring the indentation it creates

in a steel plate.

Apparatus:

A hardened steel witness plate of standardized dimensions.

A cylindrical charge of the explosive.

A detonator.

A depth gauge or micrometer.

Procedure:

The cylindrical explosive charge is placed on the center of the steel plate.

The explosive is initiated by a detonator.

The depth of the dent created in the steel plate is measured. This depth is correlated with the

detonation pressure of the explosive.

Chemical Relationship and Structural Comparison
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The following diagram illustrates the chemical synthesis pathway from ethylenediamine to

ethylenediamine dinitrate and provides a structural comparison with other nitramines.

Ethylenediamine Dinitrate Synthesis

Comparative Molecular Structures
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Caption: Synthesis of EDDN and structural comparison with RDX, HMX, and CL-20.

Conclusion
Ethylenediamine dinitrate is a powerful nitramine explosive with significant brisance, falling

between traditional explosives like TNT and more advanced nitramines such as RDX and HMX.

Its performance characteristics, as determined by detonation velocity and lead block tests,

make it a subject of interest for various applications where a balance of power and sensitivity is

required. The standardized experimental protocols outlined provide a framework for consistent

and reliable evaluation of its brisance in comparison to other energetic materials. Further

research to obtain a precise detonation pressure for EDDN and a direct comparative Trauzl test

value for CL-20 would allow for an even more comprehensive analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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